molecular formula C12H8F3N B8282214 6-(2,6-Difluorophenyl)-3-fluoro-2-methylpyridine

6-(2,6-Difluorophenyl)-3-fluoro-2-methylpyridine

Cat. No.: B8282214
M. Wt: 223.19 g/mol
InChI Key: QLNUKFWPTSLLQN-UHFFFAOYSA-N
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Description

6-(2,6-Difluorophenyl)-3-fluoro-2-methylpyridine is a useful research compound. Its molecular formula is C12H8F3N and its molecular weight is 223.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8F3N

Molecular Weight

223.19 g/mol

IUPAC Name

6-(2,6-difluorophenyl)-3-fluoro-2-methylpyridine

InChI

InChI=1S/C12H8F3N/c1-7-8(13)5-6-11(16-7)12-9(14)3-2-4-10(12)15/h2-6H,1H3

InChI Key

QLNUKFWPTSLLQN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)C2=C(C=CC=C2F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-3-fluoro-2-methylpyridine (1.0 equiv.) in ethanol and toluene (1:1, 0.2 M) was added 2,6-difluorophenylboronic acid, DIEA (5 equiv.) and Pd(PPh3)4 (0.2 equiv.). The reaction was heated in the microwave at 120° C. for 30 min. The solution was filtered and rinsed with ethyl acetate. The volatiles were removed in vacuo and the crude was purified via silica gel column chromatography eluting with ethyl acetate and hexanes (2.5-20% ethyl acetate). Upon concentration of the pure fractions, 6-(2,6-difluorophenyl)-3-fluoro-2-methylpyridine was isolated in 88% yield. LC/MS=224.1 (M+H), Rt=0.87 min.
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